Cas no 109821-56-9 (2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid)

2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid is a specialized organic compound featuring a rigid polycyclic framework derived from octahydro-1H-4,7-methanoindene, coupled with a benzoic acid moiety via a carbonate linkage. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry, particularly as an intermediate for constructing complex molecular architectures. Its stability and functional group compatibility allow for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and advanced material science. The compound’s defined stereochemistry and robust scaffold enhance its utility in asymmetric synthesis and catalyst design. Suitable for controlled derivatization, it offers precise reactivity for targeted chemical transformations.
2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid structure
109821-56-9 structure
Product Name:2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid
CAS No:109821-56-9
MF:C18H20O4
MW:300.349005699158
MDL:MFCD22571239
CID:1188896
Update Time:2025-06-07

2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • AGN-PC-0CYL8D
    • CTK2J6493
    • exo-5-(bicyclo[2.2.1]-hept-5-en-2-yl)oxazolidine-2,4-dione
    • 2,4-Oxazolidinedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-
    • AGN-PC-00LPNT
    • exo-5,6-Cyclopentano-exo-2-norborneol-hydrogenphthalat
    • ACMC-20llmx
    • 2-(((OCTAHYDRO-1H-4,7-METHANOINDEN-5-YL)OXY)CARBONYL)BENZOIC ACID
    • 2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid
    • MDL: MFCD22571239
    • Inchi: 1S/C18H20O4/c19-17(20)13-4-1-2-5-14(13)18(21)22-16-9-10-8-15(16)12-7-3-6-11(10)12/h1-2,4-5,10-12,15-16H,3,6-9H2,(H,19,20)
    • InChI Key: DILXHIQZGJKWQB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)O)=O)C1CC2CC1C1CCCC12

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 474
  • Topological Polar Surface Area: 63.6

2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B508940-10mg
2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic Acid
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$ 50.00 2022-06-07
TRC
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2-(((Octahydro-1H-4,7-methanoinden-5-yl)oxy)carbonyl)benzoic Acid
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$ 210.00 2022-06-07
TRC
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$ 320.00 2022-06-07
ChemScence
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Chemenu
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